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Compound of Interest

Compound Name: 2-(7-Chloro-1H-indol-3-yl)ethanol
CAS No.: 41340-34-5
Cat. No.: B1626685

Get Quote

Executive Summary

2-(7-Chloro-1H-indol-3-yl)ethanol (often referred to as 7-chlorotryptophol) is a halogenated
organic compound. Unlike standard organic waste, the presence of the chlorine atom at the 7-
position of the indole ring mandates strict segregation from non-halogenated waste streams.

Critical Directive: NEVER dispose of this compound down the drain. NEVER mix with non-
halogenated solvents (e.g., pure Acetone/Methanol) unless unavoidable, as this upgrades the
entire volume to a more expensive "Halogenated" disposal tier. ALWAYS segregate as
Halogenated Organic Waste.

Chemical Profile & Hazard Assessment

To ensure you are handling the correct compound, verify the identity against the following
parameters.
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Parameter Detail

Chemical Name 2-(7-Chloro-1H-indol-3-yl)ethanol
7-Chlorotryptophol; 3-(2-Hydroxyethyl)-7-

Synonyms )
chloroindole

Molecular Formula C10H10CINO

Molecular Weight 195.64 g/mol

Physical State Solid (typically off-white to beige powder)

Soluble in DMSO, Methanol, Ethyl Acetate;

Solubility )
Poorly soluble in water

Scientific Rationale for Hazard Classification

While specific toxicological data for this exact isomer may be limited compared to parent
tryptophol, the structural integration of a halogen (Chlorine) on the indole scaffold necessitates
the Precautionary Principle.

e Thermal Decomposition: Upon incineration or thermal breakdown, this compound releases
Hydrogen Chloride (HCI) gas and Nitrogen Oxides (NOx). Standard incinerators lacking
scrubbers cannot handle this, hence the need for "Halogenated" tagging.

» Ecological Persistence: Halogenated indoles often exhibit higher stability and lipophilicity
than their non-halogenated counterparts, increasing potential for bioaccumulation/aquatic
toxicity.

o Reactivity: Incompatible with strong oxidizing agents (e.g., peroxides, permanganates) due
to the electron-rich indole ring, potentially leading to exothermic reactions.

Operational Disposal Protocol
A. Solid Waste (Pure Substance)

If you have expired, contaminated, or excess solid powder:

o Container: Use a wide-mouth high-density polyethylene (HDPE) or glass jar.
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» Labeling: Affix a hazardous waste tag.
o Constituent: "2-(7-Chloro-1H-indol-3-yl)ethanol”
o Hazard Check: Toxic, Irritant.[1][2]
o Stream:Solid Halogenated Organic.[3]

e Segregation: Do not mix with silica gel or sharps unless your facility allows "Lab Trash"
commingling (rare for pure chemicals).

B. Liquid Waste (Reaction Mixtures/Stock Solutions)

This is the most common disposal scenario in drug discovery (e.g., HPLC waste or reaction
mother liquor).

The "Halogenated Rule": If 2-(7-Chloro-1H-indol-3-yl)ethanol is dissolved in a non-
halogenated solvent (like Methanol), the entire solution must now be treated as Halogenated
Waste.

o Acceptable Solvents for Commingling: Dichloromethane (DCM), Chloroform, Chlorobenzene.

» Prohibited Mixtures: Do not mix with acidic aqueous streams or oxidizers.[4]

C. Waste Coding (RCRA Context)

While not explicitly a "P" or "U" listed waste by specific CAS name, it falls under characteristic
definitions for disposal vendors.

Waste Category EPA/RCRA Code Logic Description
Characteristic D002 (if acidic/basic) Only if mixed with acids/bases.
If spent halogenated solvents
Halogenated FO001/F002 (Contextual)
are present.[4][5][6][7]
Tag as "Halogenated Organic
General Hazardous Waste

Solid/Liquid".[3]
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Decision Logic & Workflow

The following diagram illustrates the decision-making process for disposing of 7-
chlorotryptophol to ensure compliance and safety.
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Start: Waste 2-(7-Chloro-1H-indol-3-yl)ethanol

Physical State?
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l
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Action: Place in HDPE Jar
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(e.g., MeOH, DMSO)
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Figure 1: Decision tree for segregating 7-chlorotryptophol waste. Note the critical step of

upgrading non-halogenated solutions to the halogenated stream.

Emergency Procedures (Spill & Exposure)

In the event of a spill, immediate action prevents contamination spread.[3][4]

Scenario

Immediate Action PPE Required

Minor Solid Spill (<5g)

Dampen with wet paper towel o
. Nitrile gloves, Lab coat, Safety
to prevent dust. Scoop into
glasses.[7]
bag.

Major Solid Spill (>59)

Evacuate area. Use HEPA o
Double Nitrile gloves,

vacuum or wet-sweep method. )
N95/P100 Respirator,

Do not dry sweep (dust

Goggles.
hazard). 9
Cover with absorbent
o ] pads/vermiculite. Place in Nitrile gloves (check solvent
Liquid Spill .
sealed bag. Label as compatibility), Goggles.[7]
"Halogenated Debris".
Wash with soap and water for
Skin Contact 15 mins. Do not use ethanol N/A

(enhances absorption).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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